Cas no 1805427-43-3 (6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol)

• Product Name: 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol
• CAS No: 1805427-43-3
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4806968
• Update Time: 2025-11-01

6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol

• Inchi： 1S/C8H5F2N3O3/c9-8(10)5-1-4(2-11)12-6(3-14)7(5)13(15)16/h1,8,14H,3H2
• InChI Key： WVGKLRBVTKGNQR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(CO)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.5
• Topological Polar Surface Area: 103

Additional information on 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol

Introduction to 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol (CAS No. 1805427-43-3) and Its Significance in Modern Chemical Research

6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol, identified by the chemical compound identifier CAS No. 1805427-43-3, represents a compound of considerable interest in the realm of pharmaceutical and agrochemical research. This heterocyclic molecule, featuring a pyridine core, incorporates several functional groups that make it a versatile intermediate in synthetic chemistry. The presence of a cyano group, a nitro group, a difluoromethyl substituent, and a hydroxymethyl moiety endows the compound with unique reactivity and potential applications in drug discovery and material science.

The pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in biologically active molecules. Pyridines serve as key pharmacophores in numerous therapeutic agents, including antivirals, anticancer drugs, and neuroactive compounds. The specific arrangement of substituents in 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol enhances its utility as a building block for more complex structures. The cyano group (-CN) introduces a polar site for hydrogen bonding and can participate in coordination interactions, while the nitro group (-NO₂) acts as an electron-withdrawing substituent, influencing electronic properties and reactivity. The difluoromethyl group (-CF₂) is particularly significant in modern drug design, as fluorine atoms can modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules.

The hydroxymethyl group (-CH₂OH) provides an alcohol functionality, enabling further derivatization through esterification, etherification, or oxidation reactions. This combination of functional groups makes 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol a valuable precursor for synthesizing novel compounds with tailored properties. Recent advancements in computational chemistry have further highlighted the potential of this molecule. Molecular modeling studies suggest that derivatives of this compound may exhibit promising interactions with biological targets, particularly enzymes involved in metabolic pathways relevant to inflammation and cancer.

In the context of contemporary research, the synthesis and application of fluorinated pyridines have gained prominence due to their enhanced bioavailability and improved pharmacological profiles. The difluoromethyl group is known to increase lipophilicity and metabolic stability, making it a preferred moiety in drug development. For instance, fluorinated analogs of existing therapeutics have demonstrated improved efficacy and reduced side effects compared to their non-fluorinated counterparts. The incorporation of such groups into the pyridine core of 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol positions it as a candidate for developing next-generation pharmaceuticals.

Moreover, the nitro group in this compound can be reduced to an amine (-NH₂), expanding its synthetic utility. This transformation opens up possibilities for constructing more complex nitrogen-containing heterocycles, which are prevalent in bioactive molecules. The ability to convert the nitro group into an amine allows researchers to explore new chemical spaces for drug discovery. Additionally, the cyano group can undergo various transformations, including reduction to a carboxamide or conversion to an imidazole ring under specific conditions. These reactivities make 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol a versatile intermediate for constructing diverse molecular architectures.

The hydroxymethyl group also offers opportunities for further functionalization. For example, it can be converted into an ether or ester, which are common motifs in pharmacologically active compounds. These modifications can influence solubility, permeability across biological membranes (lipophilicity), and interactions with biological targets. The strategic placement of these functional groups on the pyridine ring enhances the compound's potential as a scaffold for drug development.

Recent studies have begun to explore the biological activities of derivatives derived from this compound. Preliminary investigations suggest that certain modifications may lead to compounds with anti-inflammatory or anticancer properties. The combination of electron-withdrawing groups like the nitro and cyano moieties can modulate enzyme activity by affecting electronic distributions around critical sites within biological targets. Furthermore, the fluorinated aromatic ring may contribute to increased binding affinity due to steric and electronic effects induced by fluorine substitution.

The role of computational methods in optimizing derivatives of 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol cannot be overstated. High-throughput virtual screening (HTVS) combined with quantum mechanical calculations has enabled researchers to rapidly identify promising candidates for experimental validation. These computational approaches allow for the prediction of molecular properties such as binding affinity, metabolic stability, and pharmacokinetic parameters before costly wet-lab synthesis is undertaken.

In summary, 6-Cyano-4-(difluoromethyl)-3-nitropyridine-2-methanol (CAS No 1805427-43-3) stands out as a multifaceted compound with significant potential in pharmaceutical research due to its unique structural features and reactivity profile. Its incorporation into drug discovery pipelines holds promise for developing innovative therapeutics targeting various diseases. As research progresses，this molecule will likely continue to be explored as a key intermediate，contributing to advancements across multiple disciplines within chemical biology and medicinal chemistry.